• Isorhamnetin 3-O-glucoside
    • Cat. No.:
    • B191608
    • CAS No.:
    • 5041-82-7
    • Molecular Formula:
    • C22H22O12
    • Molecular Weight:
    • 478.4 g/mol
    Description
    Isorhamnetin 3-O-beta-D-glucopyranoside is a glycosyloxyflavone that is isorhamnetin substituted at position 3 by a beta-D-glucosyl residue. It has a role as a metabolite. It is a monosaccharide derivative, a gl...
  • Isomucronulatol 7-O-glucoside
    • Cat. No.:
    • B191609
    • CAS No.:
    • 94367-43-8
    • Molecular Formula:
    • C23H28O10
    • Molecular Weight:
    • 464.5 g/mol
    Description
    Isomucronulatol 7-O-glucoside is an acrovestone and an isoflavonoid.
    from Astragalus chrysopterus;  structure given in first source;  RN given refers to (beta-D-glucoside), RN for cpd without isomer...
  • Isoschaftoside
    • Cat. No.:
    • B191611
    • CAS No.:
    • 52012-29-0
    • Molecular Formula:
    • C26H28O14
    • Molecular Weight:
    • 564.5 g/mol
    Description
    Isoschaftoside is a C-glycosyl compound that is apigenin substituted at positions 6 and 8 by alpha-L-arabinopyranosyl and beta-D-glucosyl residues respectively. It has a role as a metabolite. It is a C-glycosyl ...
  • Isoscutellarein
    • Cat. No.:
    • B191613
    • CAS No.:
    • 41440-05-5
    • Molecular Formula:
    • C15H10O6
    • Molecular Weight:
    • 286.24 g/mol
    Description
    Isoscutellarein is a tetrahydroxyflavone that is apigenin with an extra hydroxy group at position 8. It has a role as a metabolite. It is functionally related to an apigenin.
    Isoscutellarein has been reported...
  • Isosilybin
    • Cat. No.:
    • B191616
    • CAS No.:
    • 72581-71-6
    • Molecular Formula:
    • C25H22O10
    • Molecular Weight:
    • 482.4 g/mol
    Description
    Isosilybin is a flavonolignan isolated from Silybum marianum. It has a role as a plant metabolite. It is a flavonolignan, a polyphenol, a member of guaiacols and a secondary alpha-hydroxy ketone.
    (2R,3R)-3,5,...
  • Morusin
    • Cat. No.:
    • B207952
    • CAS No.:
    • 62596-29-6
    • Molecular Formula:
    • C25H24O6
    • Molecular Weight:
    • 420.5 g/mol
    Description
    Morusin is an extended flavonoid that is flavone substituted by hydroxy groups at positions 5, 2' and 4', a prenyl group at position 3 and a 2,2-dimethyl pyran group across positions 7 and 8. It has a role as a ...
  • 6,7,4'-Trihydroxyflavanone
    • Cat. No.:
    • B1264764
    • CAS No.:
    • Molecular Formula:
    • C15H12O5
    • Molecular Weight:
    • 272.25 g/mol
    Description
    6,7,4'-trihydroxyflavanone is a trihydroxyflavanone in which the three hydroxy substituents are located at positions 6, 7 and 4'. It is a trihydroxyflavanone and a member of 4'-hydroxyflavanones....
  • Kaempferol 3,4',7-triacetate
    • Cat. No.:
    • B1387637
    • CAS No.:
    • 143724-69-0
    • Molecular Formula:
    • C21H16O9
    • Molecular Weight:
    • 412.3 g/mol
    Description
    Kaempferol 3,4',7-triacetate has been reported in Tetrapanax papyrifer with data available.
  • 2"-O-beta-L-galactopyranosylorientin
    • Cat. No.:
    • B13913189
    • CAS No.:
    • Molecular Formula:
    • C27H30O16
    • Molecular Weight:
    • 610.5 g/mol
    Description
    BenchChem offers high-quality 2"-O-beta-L-galactopyranosylorientin suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2"-O-beta-L-galactopyranosylorientin including the price, delivery time, and more detailed information at info@benchchem.com."> 2"-O-beta-L-galactopyranosylorientin is a useful research compound. Its molecular formula is C27H30O16 and its molecular weight is 610.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2"-O-...
  • Boeravinone E
    • Cat. No.:
    • B15592553
    • CAS No.:
    • Molecular Formula:
    • C17H12O7
    • Molecular Weight:
    • 328.27 g/mol
    Description
    oeravinone E has been reported in Mirabilis jalapa with data available.
    from Boerhaavia diffusa L;  structure in first source
© Copyright 2025 BenchChem. All Rights Reserved.